Cas no 1424343-29-2 (2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone)

• Product Name: 2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone
• CAS No: 1424343-29-2
• MF: C₁₅H₂₄O₂Si
• MW: 264.4354
• MDL: MFCD32701986
• CID: 4741382
• Update Time: 2025-06-10

2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-((tert-Butyldimethylsilyl)oxy)phenyl)propanal
• 2-[2-(tert-Butyldimethylsiloxy)phenyl]-1-propanone
• 2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone

• MDL： MFCD32701986
• Inchi： 1S/C15H24O2Si/c1-12(11-16)13-9-7-8-10-14(13)17-18(5,6)15(2,3)4/h7-12H,1-6H3
• InChI Key： KLPXNWCCESRPHH-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC1=C([H])C([H])=C([H])C([H])=C1C([H])(C([H])=O)C([H])([H])[H]

Computed Properties

• Exact Mass: 264.154557g/mol
• Monoisotopic Mass: 264.154557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Molecular Weight: 264.43g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone

Comprehensive Overview of 2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone (CAS No. 1424343-29-2)

2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone (CAS No. 1424343-29-2) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. Its unique structure, featuring a tert-butyldimethylsilyl (TBDMS) protecting group and a propanone moiety, makes it a valuable intermediate in the development of complex molecules. Researchers and industries frequently search for TBDMS-protected compounds due to their stability and versatility in multi-step synthetic routes.

The compound’s CAS number 1424343-29-2 is often referenced in patent literature and academic journals, highlighting its role in peptide synthesis and drug discovery. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with the growing demand for sustainable chemical processes. Users searching for "TBDMS protecting group applications" or "ketone derivatives in organic synthesis" will find this compound particularly relevant.

One of the key advantages of 2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone is its compatibility with Grignard reactions and nucleophilic substitutions, making it a preferred choice for constructing chiral building blocks. Its lipophilic nature enhances solubility in non-polar solvents, a feature often explored in medicinal chemistry for improving drug bioavailability. Queries like "silyl ether protecting groups" or "aryl ketone synthesis" frequently lead to discussions involving this compound.

In the context of high-throughput screening, 1424343-29-2 has been investigated for its potential in catalyst design and asymmetric synthesis. The rise of AI-driven molecular modeling has further amplified interest in such compounds, as researchers leverage machine learning to predict their reactivity and optimize synthetic pathways. Searches for "computational chemistry in organic synthesis" often intersect with studies on this molecule.

Quality control of 2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone is critical, with analytical techniques like HPLC and NMR spectroscopy ensuring purity for sensitive applications. The compound’s storage stability under inert conditions is another frequently discussed topic, especially among laboratories focusing on long-term synthetic projects. Keywords such as "handling air-sensitive compounds" or "NMR characterization of silyl ethers" reflect these concerns.

As the demand for custom synthetic intermediates grows, CAS No. 1424343-29-2 continues to attract attention from contract research organizations (CROs) and academic labs. Its integration into flow chemistry systems exemplifies modern advancements in process intensification, addressing queries like "scaling up organic synthesis". The compound’s adaptability to microwave-assisted reactions further underscores its relevance in contemporary research.

In summary, 2-[2-(Tert-Butyldimethylsiloxy)phenyl]-1-propanone represents a bridge between traditional organic chemistry and cutting-edge innovations. Its applications span pharmaceutical intermediates, material science, and methodology development, making it a staple in the toolkit of synthetic chemists. For those exploring "advanced protecting group strategies" or "CAS 1424343-29-2 suppliers", this compound offers both practical utility and scientific intrigue.